Cas no 2168204-82-6 ({7-azaspiro3.5nonan-5-yl}methanol)

• Product Name: {7-azaspiro3.5nonan-5-yl}methanol
• CAS No: 2168204-82-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6258336
• PubChem ID: 145867576
• Update Time: 2025-10-17

{7-azaspiro3.5nonan-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {7-azaspiro3.5nonan-5-yl}methanol
• 2168204-82-6
• {7-azaspiro[3.5]nonan-5-yl}methanol
• EN300-1697829

• Inchi： 1S/C9H17NO/c11-7-8-6-10-5-4-9(8)2-1-3-9/h8,10-11H,1-7H2
• InChI Key： FKMKOBISQXQDDC-UHFFFAOYSA-N
• SMILES： OCC1CNCCC21CCC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on {7-azaspiro3.5nonan-5-yl}methanol

Recent Advances in the Application of 2168204-82-6 and {7-azaspiro[3.5]nonan-5-yl}methanol in Chemical Biology and Pharmaceutical Research

The compound 2168204-82-6, along with its derivative {7-azaspiro[3.5]nonan-5-yl}methanol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules exhibit unique structural features that make them valuable scaffolds for drug discovery and development. Recent studies have focused on their potential applications in targeting various disease pathways, including neurological disorders, infectious diseases, and cancer.

One of the key areas of research involving 2168204-82-6 is its role as a precursor in the synthesis of novel bioactive compounds. The spirocyclic structure of {7-azaspiro[3.5]nonan-5-yl}methanol provides a rigid framework that can be functionalized to enhance binding affinity and selectivity for specific biological targets. Recent publications have highlighted its utility in the design of inhibitors for enzymes such as kinases and proteases, which are critical in numerous pathological processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of {7-azaspiro[3.5]nonan-5-yl}methanol derivatives in modulating the activity of G protein-coupled receptors (GPCRs). These receptors are implicated in a wide range of physiological functions, and their dysregulation is associated with diseases such as hypertension, diabetes, and depression. The study reported that derivatives of 2168204-82-6 exhibited high binding affinity and selectivity for specific GPCR subtypes, suggesting their potential as therapeutic agents.

Another significant development is the application of these compounds in the field of antimicrobial research. A recent preprint on bioRxiv detailed the synthesis and evaluation of {7-azaspiro[3.5]nonan-5-yl}methanol-based compounds against multidrug-resistant bacterial strains. The results indicated potent activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to human cells. This finding opens new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

Furthermore, computational studies have played a pivotal role in understanding the molecular interactions of 2168204-82-6 and its derivatives. Molecular docking and dynamics simulations have revealed key binding motifs and conformational changes that underlie their biological activity. These insights are instrumental in guiding the rational design of more potent and selective compounds, as evidenced by recent patents filed by several pharmaceutical companies.

In conclusion, the ongoing research on 2168204-82-6 and {7-azaspiro[3.5]nonan-5-yl}methanol underscores their versatility and potential in addressing unmet medical needs. The integration of synthetic chemistry, structural biology, and computational modeling has accelerated the discovery of novel therapeutics based on these scaffolds. Future studies are expected to explore their applications in personalized medicine and combination therapies, further expanding their impact on the pharmaceutical industry.